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Abstract
N-Methylsuccinimide (NMS) is a cyclic imide that serves as a significant molecule in both

industrial and research settings. Structurally, it is the N-methylated derivative of succinimide,

featuring a five-membered pyrrolidine-2,5-dione ring.[1][2] While it is a valuable building block

in organic synthesis for introducing N-methyl groups, its primary significance in contemporary

research lies in its role as a key metabolite of N-methyl-2-pyrrolidone (NMP).[2][3] NMP is a

widely used industrial solvent, and the presence of N-Methylsuccinimide in plasma and urine

is a critical biomarker for monitoring human exposure.[2][3][4] This document provides a

comprehensive overview of the chemical properties, structure, and relevant experimental

protocols for N-Methylsuccinimide.

Chemical Structure and Identification
N-Methylsuccinimide is classified as a cyclic imide and a heterocyclic compound.[2] Its core is

a five-membered ring comprising four carbon atoms and one nitrogen atom, with two carbonyl

groups attached to the carbons adjacent to the nitrogen.[1][2] The systematic IUPAC name is

1-methylpyrrolidine-2,5-dione.[2][5] The molecule possesses a planar structure, which is a key

factor influencing its chemical reactivity and interactions.[2]
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Caption: 2D chemical structure of N-Methylsuccinimide.

Physicochemical Properties
N-Methylsuccinimide is a white crystalline solid at room temperature.[3][5][6] It is sparingly

soluble in water but shows good solubility in organic solvents such as acetone, ethanol, and

chloroform.[6]

Property Value Reference

Molecular Formula C₅H₇NO₂ [1][5][7]

Molecular Weight 113.11 g/mol [5][7][8]

Melting Point 61-70 °C [3][7][9]

Boiling Point 234-235 °C [3][9]

Density 1.2 ± 0.1 g/cm³ [7]

Vapor Pressure 0.000192 mmHg [5]

Flash Point 105.9 ± 11.1 °C [7]

LogP -0.95 [7]

pKa (Predicted) -1.34 ± 0.20 [6]

Appearance White crystalline solid [3][5][6]

CAS Number 1121-07-9 [1][5][7]

InChI Key
KYEACNNYFNZCST-

UHFFFAOYSA-N
[1][5][9]

Role as a Metabolite and Biomarker
N-Methylsuccinimide is a major metabolite of the industrial solvent N-methyl-2-pyrrolidone

(NMP).[2][3] Exposure to NMP leads to its metabolism in the body, forming several byproducts.

A key pathway involves the oxidation of 5-hydroxy-N-methyl-2-pyrrolidone (5-HNMP) to N-
Methylsuccinimide (MSI).[2] Consequently, the quantification of MSI in urine and plasma
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serves as a reliable biomarker for monitoring occupational and environmental exposure to

NMP.[2][4]
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N-Methylsuccinimide (MSI)

Oxidation
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Caption: Metabolic pathway of NMP to N-Methylsuccinimide.

Experimental Protocols
Synthesis: Microwave-Assisted Reaction
A rapid and efficient method for synthesizing N-Methylsuccinimide involves the microwave-

assisted reaction of succinic anhydride and methylamine hydrochloride.[10]

Methodology:

Charge a 25 ml round-bottomed flask with succinic anhydride (4.0 mmol) and methylamine

hydrochloride (4.5 mmol).[10]

Place the flask in a microwave reactor fitted with a condenser.[10]

Irradiate the mixture at 110°C with an energy input of 900 W for 1 minute.[10]

After irradiation, cool the reaction mixture to room temperature.[10]

Extract the product with ethyl acetate.[10]
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Combine the organic layers, dry over anhydrous sodium sulphate, and concentrate under

reduced pressure to obtain the crude product.[10]

Purify the crude product by crystallization with n-hexane to yield pure N-Methylsuccinimide.

A 90% yield is reported for this method.[10]

Synthesis & Purification Workflow

> Succinic Anhydride +
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Caption: Workflow for the synthesis of N-Methylsuccinimide.

Analytical Method: Quantification in Urine and Plasma
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A validated method for the determination of N-Methylsuccinimide (MSI) in human urine and

plasma utilizes solid-phase extraction (SPE) followed by gas chromatography-mass

spectrometry (GC-MS).[4]

Methodology:

Sample Preparation: Acidify urine or plasma samples.

Solid-Phase Extraction (SPE):

Condition a C8 SPE cartridge.

Apply the acidified sample to the cartridge.

Wash the cartridge to remove interferences.

Elute MSI and other metabolites from the cartridge.

Derivatization (if necessary): Prepare the eluate for GC-MS analysis.

GC-MS Analysis:

Inject the prepared sample into a gas chromatograph coupled with a mass spectrometer.

The analysis is typically performed in the negative-ion chemical ionization (NICI) mode for

high sensitivity.[4]

Quantification:

Use an internal standard for accurate quantification.

The reported detection limit for MSI is 3 ng/ml in urine and 1 ng/ml in plasma.[4] The intra-

day precision is 2-6% in urine and 2% in plasma.[4]

Applications in Research and Synthesis
Beyond its role as a biomarker, N-Methylsuccinimide is a versatile compound in chemical

research.
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Model Compound: It is used as a model compound to investigate the mechanisms of

fundamental chemical processes, such as enolization, using density-functional theory (DFT)

calculations.[2][3][11]

Building Block: In organic synthesis, NMS serves as a valuable reagent for introducing N-

methyl groups into various molecular frameworks.[2]

Peptide Synthesis: The compound can act as a coupling reagent, facilitating the formation of

peptide bonds between amino acids.[6]

Pharmacological Scaffolding: The succinimide ring is a key scaffold in medicinal chemistry.

Derivatives have been shown to possess a range of biological activities, including

anticonvulsant, anti-inflammatory, and antimicrobial properties.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-Methylsuccinimide:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105667#n-methylsuccinimide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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